Cas no 1486470-14-7 (tert-butyl (7S,8aS)-7-(1H-1,2,3,4-tetrazol-5-yl)-octahydropyrrolo[1,2-a]pyrazine-2-carboxylate)

• Product Name: tert-butyl (7S,8aS)-7-(1H-1,2,3,4-tetrazol-5-yl)-octahydropyrrolo[1,2-a]pyrazine-2-carboxylate
• CAS No: 1486470-14-7
• MF: C₁₃H₂₂N₆O₂
• MW: 294.352781772614
• MDL: MFCD09971757
• CID: 5180462
• Update Time: 2025-07-24

tert-butyl (7S,8aS)-7-(1H-1,2,3,4-tetrazol-5-yl)-octahydropyrrolo[1,2-a]pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-2(1H)-carboxylic acid, hexahydro-7-(2H-tetrazol-5-yl)-, 1,1-dimethylethyl ester, (7S,8aS)-
• tert-butyl (7S,8aS)-7-(1H-1,2,3,4-tetrazol-5-yl)-octahydropyrrolo[1,2-a]pyrazine-2-carboxylate

• MDL： MFCD09971757
• Inchi： 1S/C13H22N6O2/c1-13(2,3)21-12(20)19-5-4-18-7-9(6-10(18)8-19)11-14-16-17-15-11/h9-10H,4-8H2,1-3H3,(H,14,15,16,17)/t9-,10-/m0/s1
• InChI Key： KPJGJAMQQDPGGT-UWVGGRQHSA-N
• SMILES： [C@@]12([H])C[C@H](C3=NNN=N3)CN1CCN(C(OC(C)(C)C)=O)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl (7S,8aS)-7-(1H-1,2,3,4-tetrazol-5-yl)-octahydropyrrolo[1,2-a]pyrazine-2-carboxylate

Professional Introduction to Compound with CAS No. 1486470-14-7 and Product Name: *tert-butyl (7S,8aS)-7-(1H-1,2,3,4-tetrazol-5-yl)-octahydropyrrolo[1,2-a]pyrazine-2-carboxylate*

The compound with the CAS number 1486470-14-7 and the product name tert-butyl (7S,8aS)-7-(1H-1,2,3,4-tetrazol-5-yl)-octahydropyrrolo[1,2-a]pyrazine-2-carboxylate represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines several key pharmacophoric elements that make it a promising candidate for further research and development in therapeutic applications.

At the core of this compound's identity is its unique bicyclic scaffold, which includes an octahydropyrrolo[1,2-a]pyrazine ring system. This system is particularly noteworthy due to its ability to interact with biological targets in a manner that is both selective and potent. The presence of the (7S,8aS) configuration further enhances its potential by providing a specific stereochemical orientation that can influence binding affinity and metabolic stability.

The substituent at the 7-position, specifically the 1H-1,2,3,4-tetrazol-5-yl group, adds another layer of complexity to the compound's pharmacological profile. Tetrazole moieties are well-known for their ability to modulate biological pathways by acting as hydrogen bond donors or acceptors. In this context, the tetrazole group in tert-butyl (7S,8aS)-7-(1H-1,2,3,4-tetrazol-5-yl)-octahydropyrrolo[1,2-a]pyrazine-2-carboxylate may play a crucial role in its interaction with target proteins or enzymes.

The carboxylate functionality at the 2-position of the octahydropyrrolo[1,2-a]pyrazine ring system is another critical feature. This group not only contributes to the compound's solubility but also serves as a potential site for further chemical modifications. Such modifications could be employed to optimize pharmacokinetic properties or to enhance binding interactions with biological targets.

In recent years, there has been growing interest in developing small molecules that can modulate neurobiological pathways associated with central nervous system disorders. The compound under discussion exhibits structural features that suggest it may have utility in this area. Specifically, its bicyclic scaffold and the presence of both tetrazole and carboxylate groups are reminiscent of molecules that have shown promise in preclinical studies for treating conditions such as depression and anxiety.

One of the most exciting aspects of this compound is its potential to serve as a lead structure for drug discovery programs targeting ion channels and receptors in the brain. The octahydropyrrolo[1,2-a]pyrazine core is known to interact with a variety of neurotransmitter systems, including serotonin and dopamine receptors. By leveraging this scaffold, researchers can explore novel ways to modulate these systems without causing off-target effects associated with traditional psychotropic drugs.

The stereochemical purity of tert-butyl (7S,8aS)-7-(1H-1,2,3,4-tetrazol-5-yl)-octahydropyrrolo[1,2-a]pyrazine-2-carboxylate is also worth mentioning. The specific configuration at the 7-position and 8a-position ensures that the compound does not exist as a racemate but rather as a single enantiomer. This is crucial because enantiomers can exhibit vastly different pharmacological properties despite having identical chemical structures. By controlling stereochemistry precisely, researchers can maximize efficacy while minimizing potential side effects.

The tert-butyl group at the 3-position of the molecule provides additional stability against metabolic degradation. This group helps to protect the core structure from enzymatic attack while also contributing to overall solubility and bioavailability. These properties make it an attractive candidate for further development into an oral therapeutic agent.

In conclusion, the compound with CAS number 1486470-14-7 and product name tert-butyl (7S,8aS)-7-(1H-1,2,3,4-tetrazol-5-yl)-octahydropyrrolo[1,2-a]pyrazine-2-carboxylate represents a significant advancement in medicinal chemistry. Its unique structural features and stereochemical purity make it a promising candidate for further research and development in therapeutic applications. As interest in modulating neurobiological pathways continues to grow，this compound holds great potential for addressing unmet medical needs.